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Compound of Interest

Compound Name: (R)-(-)-1,2-Propanediol

Cat. No.: B107902

This guide provides immediate safety, handling, and disposal protocols for (R)-(-)-1,2-
Propanediol, tailored for research, scientific, and drug development professionals.

Personal Protective Equipment (PPE)

While (R)-(-)-1,2-Propanediol is not classified as a hazardous substance under OSHA's 2012
Hazard Communication Standard, adherence to good laboratory practices and the use of
appropriate personal protective equipment are essential to ensure personnel safety.[1][2] The
following table summarizes the recommended PPE for handling this chemical.
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PPE Category Item Specification Standard
Must be worn to OSHA 29 CFR
Eye and Face Safety glasses or ]
) protect against 1910.133 or European
Protection goggles
splashes. Standard EN166.[1]

Inspect gloves prior to
Follow good
) ] ] use. Use proper glove ]
Skin Protection Protective gloves ) laboratory practices.
removal technique to 2]

avoid skin contact.

Wear appropriate Follow good
Protective clothing clothing to prevent laboratory practices.
skin exposure. [1]

If a risk assessment

] indicates the need, Follow good
, _ Not required under _ o _
Respiratory Protection use an air-purifying laboratory practices.
normal use ) )
respirator with a [1112]

particle filter.

Operational Plan: From Receipt to Disposal

A systematic approach to handling (R)-(-)-1,2-Propanediol is crucial for maintaining a safe
laboratory environment. This section outlines the key steps from receiving the chemical to its
final disposal.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
o Store in a tightly closed container in a dry, well-ventilated area.[1]

e |tis recommended to store the chemical under an inert atmosphere and protected from
moisture.[1]

2. Handling and Use:

o Ensure adequate ventilation in the work area.[2]
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» Avoid contact with skin and eyes, as well as inhalation of any vapors or mists.[1][2]

e Wash hands thoroughly after handling the substance.[2]

3. Spill Management:

 In the event of a spill, ensure the area is well-ventilated.

o Use personal protective equipment as required.[1]

o Contain the spill using an inert absorbent material.

o Collect the absorbed material and place it into a suitable, labeled container for disposal.[2]
e Do not allow the product to enter drains.[2]

4. Disposal:

o Dispose of contaminated materials, such as used gloves and absorbent pads, in accordance
with applicable laws and good laboratory practices.[2]

e Unused or waste product should be disposed of as hazardous waste.[2]
e Place the waste in a suitable, closed, and labeled container for disposal.[2]

Experimental Workflow

The following diagram illustrates the standard operational workflow for handling (R)-(-)-1,2-
Propanediol in a laboratory setting.
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Caption: Workflow for handling (R)-(-)-1,2-Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propanediol]. BenchChem, [2025]. [Online PDF]. Available at:
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r-1-2-propanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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